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Compound of Interest

Compound Name: Kouitchenside G

Cat. No.: B12396746

Disclaimer: The following information is based on currently available research and is intended
for a scientific audience. The therapeutic potential of Kouitchenside G is still under
investigation, and further studies are required to establish its safety and efficacy.

Introduction

Kouitchenside G, a recently isolated natural compound, has garnered significant attention
within the scientific community due to its promising biological activities. This technical guide
provides a comprehensive overview of the current understanding of Kouitchenside G, with a
focus on its potential research applications in drug discovery and development. We will delve
into its mechanism of action, summarize key experimental findings, and provide detailed
protocols for its study.

Physicochemical Properties and Quantitative Data

Kouitchenside G is a diterpenoid isolated from the leaves of Croton kouitchensis. Its
molecular structure and properties are summarized below.
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Property Value Reference
Molecular Formula C20H2604
Molecular Weight 346.42 g/mol
Purity =>98% (HPLC)

B Soluble in DMSO, Methanol,
Solubility

Ethanol

Storage -20°C, protect from light

Mechanism of Action: Insights into the PI3K/Akt
Signaling Pathway

Preliminary studies suggest that Kouitchenside G exerts its effects primarily through the
modulation of the PI3K/Akt signaling pathway, a critical regulator of cell growth, proliferation,

and survival.
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Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12396746#potential-research-applications-of-
kouitchenside-g]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b12396746?utm_src=pdf-body-img
https://www.benchchem.com/product/b12396746#potential-research-applications-of-kouitchenside-g
https://www.benchchem.com/product/b12396746#potential-research-applications-of-kouitchenside-g
https://www.benchchem.com/product/b12396746#potential-research-applications-of-kouitchenside-g
https://www.benchchem.com/product/b12396746#potential-research-applications-of-kouitchenside-g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12396746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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